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CAS No.: 936-99-2

Cat. No.: B1295260

Get Quote

Abstract
This technical guide provides an in-depth exploration of 3-(tert-butyl)cyclohexanone, a key

intermediate in organic synthesis. We will cover its fundamental physicochemical properties,

established synthetic protocols, characteristic reactivity, and crucial safety considerations. This

document is intended for researchers, chemists, and drug development professionals who

utilize sterically hindered cyclohexanone derivatives in their synthetic endeavors. The strategic

placement of the bulky tert-butyl group introduces significant conformational biases, making

this molecule a valuable tool for investigating and controlling stereochemical outcomes in

chemical reactions.

Core Identification and Physicochemical Properties
3-(tert-butyl)cyclohexanone is a cyclic ketone distinguished by a sterically demanding tert-

butyl group at the C3 position. This structural feature is paramount to its chemical behavior,

influencing both its ground-state conformation and the stereochemical course of its reactions.

Table 1: Key Physicochemical Data for 3-(tert-butyl)cyclohexanone
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Property Value Source(s)

CAS Number 936-99-2 [1][2][3]

Molecular Formula C₁₀H₁₈O [1][2][4]

Molecular Weight 154.25 g/mol [1][4]

IUPAC Name 3-tert-butylcyclohexan-1-one [4]

Synonyms
Cyclohexanone, 3-(1,1-

dimethylethyl)-
[1][4]

Appearance
Varies; may be solid or liquid at

room temp.

Topological Polar Surface Area

(TPSA)
17.07 Å² [1]

LogP 2.79 [1][2]

Synthesis and Purification
The synthesis of 3-(tert-butyl)cyclohexanone often leverages the conjugate addition of a tert-

butyl nucleophile to a cyclohexenone precursor. A common and effective method is the Gilman

or cuprate-mediated 1,4-addition, which provides good yields of the desired product.

Workflow: Synthesis via Cuprate Addition
The following diagram outlines the general workflow for the synthesis, purification, and

characterization of 3-(tert-butyl)cyclohexanone.
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Caption: General workflow for synthesis and purification.
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Detailed Experimental Protocol: Synthesis of 3-
butylcyclohexanone (Analogous Procedure)
While a specific protocol for the tert-butyl analog was not found in the search results, a highly

analogous procedure for the synthesis of 3-butylcyclohexanone via conjugate addition provides

a robust template.[5] This method can be adapted by substituting the n-butyl nucleophile with a

tert-butyl equivalent, typically derived from tert-butyllithium and a copper(I) salt.

Catalyst Preparation: A suspension of CuBr·Me₂S in anhydrous THF is cooled to -78 °C

under an argon atmosphere.[5]

Cuprate Formation: A stoichiometric equivalent of tert-butyllithium is added. The mixture is

allowed to warm slightly to facilitate the formation of the lithium di-tert-butylcuprate reagent.

Conjugate Addition: The solution is re-cooled to -78 °C. A solution of 2-cyclohexen-1-one in

THF is added dropwise.[5] The reaction is stirred for a short period at this temperature to

ensure complete addition.

Quenching: The reaction is quenched by the addition of a saturated aqueous solution of

ammonium chloride (NH₄Cl).[5]

Workup: The mixture is transferred to a separatory funnel, and the organic layer is extracted

with a suitable solvent like diethyl ether. The combined organic extracts are washed with

water and brine, then dried over an anhydrous salt (e.g., MgSO₄).

Purification: The solvent is removed under reduced pressure. The crude product is then

purified by flash column chromatography on silica gel to yield the pure 3-(tert-
butyl)cyclohexanone.

Reactivity and Mechanistic Considerations: The
Role of the tert-Butyl Group
The defining feature of 3-(tert-butyl)cyclohexanone is the conformational locking effect of the

bulky tert-butyl group. Due to its large A-value, the tert-butyl group strongly prefers to occupy

an equatorial position on the cyclohexane ring. This locks the ring into a specific chair
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conformation, which has profound implications for the stereochemical outcome of reactions at

the C1 carbonyl center.

Stereoselective Reduction
The reduction of the carbonyl group is a classic example. Nucleophilic attack by hydride

reagents (e.g., NaBH₄, LiAlH₄) can occur from either the axial or equatorial face.

3-(tert-butyl)cyclohexanone

Axial Attack
(Less Hindered)

 [H⁻] 

Equatorial Attack
(More Hindered)

 [H⁻] 

trans-3-tert-butylcyclohexanol
(Equatorial OH, Major Product)

  Favored Pathway

cis-3-tert-butylcyclohexanol
(Axial OH, Minor Product)

  Disfavored Pathway

Click to download full resolution via product page

Caption: Stereochemical pathways in hydride reduction.

Axial Attack: The nucleophile approaches from the axial face, which is sterically less

encumbered. This leads to the formation of an alcohol where the new hydroxyl group is in

the equatorial position (the trans isomer). This is generally the major product.

Equatorial Attack: Approach from the equatorial face is hindered by the axial hydrogens at

the C2 and C6 positions. This pathway results in an axial hydroxyl group (the cis isomer) and

is typically the minor product.

This predictable stereoselectivity makes 3-(tert-butyl)cyclohexanone and its analogs valuable

substrates in synthetic sequences where control over stereochemistry is critical. For instance,

iridium-catalyzed reductions have been noted to produce axial alcohols from substituted

cyclohexanones like the 3-tert-butyl isomer.[6]
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Applications in Research and Development
Substituted cyclohexanones are versatile building blocks in organic synthesis and medicinal

chemistry. While direct applications of the 3-tert-butyl isomer are specific, the principles it

demonstrates are widely applicable. The related compound, 4-tert-butylcyclohexanone, has

been used as a starting material for derivatives with potential antibacterial and insecticidal

properties.[7] Such studies often involve leveraging the ketone for reactions like aldol

condensations or Wittig reactions to build molecular complexity.[7][8] The predictable reactivity

of these conformationally-biased systems allows for the targeted synthesis of complex

molecules with specific stereochemistries, a cornerstone of modern drug development.

Safety and Handling
Proper handling of 3-(tert-butyl)cyclohexanone is essential in a laboratory setting. Users

must consult the Safety Data Sheet (SDS) before use.

Table 2: GHS Hazard Information

Pictogram Signal Word Hazard Statements

Warning

H227: Combustible liquidH315:

Causes skin irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

(Source: GHS information derived from supplier data[1])

Handling and Storage Recommendations:
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhaling vapors.[9][10]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses or

goggles, and a lab coat to prevent skin and eye contact.[9][10][11]
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Take

precautionary measures against static discharge.[9]

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[9][10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[9][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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